![molecular formula C12H11N3O4S B2419016 Methyl 2-(6-methoxypyrimidine-4-carboxamido)thiophene-3-carboxylate CAS No. 2034579-45-6](/img/structure/B2419016.png)
Methyl 2-(6-methoxypyrimidine-4-carboxamido)thiophene-3-carboxylate
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Description
Methyl 2-(6-methoxypyrimidine-4-carboxamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C12H11N3O4S and its molecular weight is 293.3. The purity is usually 95%.
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Scientific Research Applications
Biologically Active Compounds
Research has demonstrated that thiophene derivatives exhibit a range of biological activities, including antibacterial and antifungal properties. Compounds similar to Methyl 2-(6-methoxypyrimidine-4-carboxamido)thiophene-3-carboxylate have been studied for their bioactivity. For instance, a study on thiophene-3-carboxamide derivatives revealed their significant antibacterial and antifungal activities. These compounds, due to their specific molecular interactions and conformational stability facilitated by hydrogen bonding, show promising biological activities (Vasu et al., 2005).
Antiproliferative Activity
Novel thiophene and thienopyrimidine derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. These studies are crucial for the development of new anticancer agents. For instance, a series of newly synthesized thiophene derivatives exhibited remarkable activity against breast cancer and colon cancer cell lines, highlighting the potential of thiophene compounds in cancer therapy (Ghorab et al., 2013).
Synthesis and Structural Analysis
The structural elucidation of this compound and related compounds provides insight into their potential applications. Studies involving crystallography and DFT analysis have been conducted to understand the molecular configuration, which is essential for further modifications and applications in drug design and development. For example, the crystal and molecular structures of a related compound were reported, providing valuable information for antitubercular agents' synthesis (Richter et al., 2023).
Properties
IUPAC Name |
methyl 2-[(6-methoxypyrimidine-4-carbonyl)amino]thiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O4S/c1-18-9-5-8(13-6-14-9)10(16)15-11-7(3-4-20-11)12(17)19-2/h3-6H,1-2H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIVSMSJPNLFQPJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)C(=O)NC2=C(C=CS2)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.